N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide

• Molecular Formula: C15H11IN2O2S
• Molecular Weight: 410.2 g/mol
• IUPAC Name: N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide
• InChI: InChI=1S/C15H11IN2O2S/c16-10-5-1-2-6-11(10)17-14(19)9-18-12-7-3-4-8-13(12)21-15(18)20/h1-8H,9H2,(H,17,19)
• InChI Key: NULALFKEGDFRLV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)CN2C3=CC=CC=C3SC2=O)I

Description

N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, also known as IBT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. IBT is a heterocyclic compound that contains an iodine atom, a benzothiazole ring, and an acetamide group.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide in inhibiting cancer cell growth is not yet fully understood. However, it has been suggested that N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been found to exhibit several biochemical and physiological effects. In addition to its anticancer activity, N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been shown to possess anti-inflammatory and antiviral properties. N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has also been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide for lab experiments is its relatively simple synthesis method. N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is also readily available and can be easily obtained from commercial sources. However, N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide. One potential direction is the further investigation of its anticancer activity and the development of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide derivatives with improved potency and selectivity. Another potential direction is the study of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide's potential applications in the treatment of neurodegenerative diseases. Additionally, the study of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide's anti-inflammatory and antiviral properties may lead to the development of new therapies for inflammatory and viral diseases.

Synthesis Methods

The synthesis of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide can be achieved through a multi-step process involving the reaction of 2-aminothiophenol with 2-chloroacetic acid to form 2-(2-carboxyethylthio)benzothiazole. This intermediate is then reacted with phosphorus oxychloride to form 2-(2-chloroethylthio)benzothiazole. The final step involves the reaction of 2-(2-chloroethylthio)benzothiazole with iodobenzene to form N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide.

Scientific Research Applications

N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide is in the field of medicinal chemistry, where it has been found to exhibit promising anticancer activity. N-(2-iodophenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.